Cas no 1369813-37-5 (3-Chloro-2-(cyclopropylmethoxy)benzoic acid)
3-Chloro-2-(cyclopropylmethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(cyclopropylmethoxy)benzoic acid
-
- MDL: MFCD26056507
- Inchi: 1S/C11H11ClO3/c12-9-3-1-2-8(11(13)14)10(9)15-6-7-4-5-7/h1-3,7H,4-6H2,(H,13,14)
- InChI Key: QWSFVXLKLLBRKS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C(=O)O)=C1OCC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5
3-Chloro-2-(cyclopropylmethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 211123-2.500g |
3-Chloro-2-(cyclopropylmethoxy)benzoic acid, 95% |
1369813-37-5 | 95% | 2.500g |
$1816.00 | 2023-09-10 |
3-Chloro-2-(cyclopropylmethoxy)benzoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-Chloro-2-(cyclopropylmethoxy)benzoic acid
Introduction to 3-Chloro-2-(cyclopropylmethoxy)benzoic acid (CAS No. 1369813-37-5)
3-Chloro-2-(cyclopropylmethoxy)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1369813-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a chloro substituent at the third position and a cyclopropylmethoxy group at the second position, which endows it with unique chemical properties and potential biological activities. The structural configuration of this compound makes it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.
The benzoic acid core is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design. Its aromatic ring system provides a stable framework that can be modified to enhance binding affinity to biological targets. The introduction of a chloro group at the 3-position increases the electrophilicity of the aromatic ring, facilitating further functionalization through electrophilic aromatic substitution reactions. This modification is often employed to improve metabolic stability and binding interactions with enzymes or receptors.
The presence of a cyclopropylmethoxy group at the 2-position adds another layer of complexity to the molecule. Cyclopropyl groups are known for their ability to confer rigidity to molecular structures, which can influence pharmacokinetic properties such as solubility and membrane permeability. Additionally, the methoxy group introduces polarity and hydrogen bonding capabilities, further modulating the compound's interactions with biological systems. These structural features make 3-Chloro-2-(cyclopropylmethoxy)benzoic acid a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in developing novel inhibitors targeting specific enzymatic pathways implicated in various diseases. The structural motifs present in 3-Chloro-2-(cyclopropylmethoxy)benzoic acid suggest potential applications in inhibiting enzymes such as cytochrome P450 monooxygenases or other hydrolases. Preliminary studies have indicated that derivatives of benzoic acid with chloro and cyclopropylmethoxy substituents exhibit inhibitory activity against certain therapeutic targets, making them attractive for further optimization.
The synthesis of 3-Chloro-2-(cyclopropylmethoxy)benzoic acid involves multi-step organic transformations, starting from commercially available precursors such as 2-hydroxybenzoic acid. The chlorination step typically employs reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), followed by nucleophilic substitution with cyclopropylmethyl bromide or iodide in the presence of a base such as potassium carbonate (K₂CO₃). The final product is then purified through recrystallization or column chromatography to achieve high purity levels suitable for downstream applications.
One of the most compelling aspects of 3-Chloro-2-(cyclopropylmethoxy)benzoic acid is its potential as a building block for more complex molecules. In medicinal chemistry, "privileged scaffolds" are structural motifs that have demonstrated consistent biological activity across multiple drug candidates. The benzoic acid scaffold, particularly when modified with electron-withdrawing groups like chloro and electron-donating groups like methoxy, falls into this category. This characteristic makes 3-Chloro-2-(cyclopropylmethoxy)benzoic acid a valuable asset in library synthesis efforts aimed at identifying novel bioactive compounds.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on analogs of 3-Chloro-2-(cyclopropylmethoxy)benzoic acid, revealing potential binding interactions with target proteins involved in inflammatory pathways and cancer metabolism. These computational insights have guided experimental efforts toward optimizing potency and selectivity.
The pharmaceutical industry has increasingly adopted green chemistry principles to reduce environmental impact while improving synthetic efficiency. The synthesis of 3-Chloro-2-(cyclopropylmethoxy)benzoic acid can be made more sustainable by employing catalytic methods or solvent-free reactions where possible. For instance, transition metal-catalyzed cross-coupling reactions could potentially streamline the introduction of the cyclopropylmethoxy group without excessive waste generation.
Another area of interest is the exploration of 3-Chloro-2-(cyclopropylmethoxy)benzoic acid as an intermediate for heterocyclic compounds. Heterocycles are essential components of many drugs due to their ability to mimic natural biomolecules and interact with biological targets in unique ways. By functionalizing the benzoic acid core with additional heterocyclic moieties, researchers can generate libraries of compounds with enhanced pharmacological profiles.
In conclusion, 3-Chloro-2-(cyclopropylmethoxy)benzoic acid (CAS No. 1369813-37-5) represents a structurally interesting compound with potential applications in drug discovery and development. Its unique combination of substituents—chloro and cyclopropylmethoxy—provides opportunities for modulating biological activity across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and computational tools, compounds like this are likely to play an increasingly important role in the next generation of therapeutics.
1369813-37-5 (3-Chloro-2-(cyclopropylmethoxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)